Cas no 13028-70-1 (1-Pentanaminium, N,N,N-triethyl-, bromide)

• Product Name: 1-Pentanaminium, N,N,N-triethyl-, bromide
• CAS No: 13028-70-1
• MF: C₁₁H₂₆BrN
• MW: 252.234842777252
• CID: 1225530
• PubChem ID: 15919122
• Update Time: 2025-04-20

1-Pentanaminium, N,N,N-triethyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium, N,N,N-triethyl-, bromide
• triethyl(pentyl)azanium,bromide
• N,N,N-Triethylpentan-1-aminium bromide
• triethylpentyl ammonium bromide
• DTXSID30579577
• 13028-70-1
• SCHEMBL5092670
• DQAJUJUUKXGRBU-UHFFFAOYSA-M

• Inchi： 1S/C11H26N.BrH/c1-5-9-10-11-12(6-2,7-3)8-4;/h5-11H2,1-4H3;1H/q+1;/p-1
• InChI Key： DQAJUJUUKXGRBU-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CC)CCCCC

Computed Properties

• Exact Mass: 224.9214
• Monoisotopic Mass: 251.12486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0